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Gintemetostat

Name: Gintemetostat
Brand: Smolecule
SKU: S16228529
Rating: 4.5 (9 reviews)

Catalog No.

S16228529

CAS No.

2604513-16-6

M.F

C25H26F4N8O2

M. Wt

546.5 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3. Others

General Information

CAS Number

2604513-16-6

Product Name

Gintemetostat

IUPAC Name

(1S)-1-[(3R)-3-amino-1-[4-[(6-aminopurin-9-yl)methyl]-6-(2,5-difluoro-4-methoxyphenyl)-3-pyridinyl]piperidin-3-yl]-2,2-difluoroethanol

Molecular Formula

C25H26F4N8O2

Molecular Weight

546.5 g/mol

InChI

InChI=1S/C25H26F4N8O2/c1-39-19-7-15(26)14(6-16(19)27)17-5-13(9-37-12-35-20-23(30)33-11-34-24(20)37)18(8-32-17)36-4-2-3-25(31,10-36)21(38)22(28)29/h5-8,11-12,21-22,38H,2-4,9-10,31H2,1H3,(H2,30,33,34)/t21-,25-/m1/s1

InChI Key

PIFXSVGCYBHXHR-PXDATVDWSA-N

SMILES

Array

Gintemetostat is an orally available small molecule inhibitor of the histone-lysine N-methyltransferase nuclear receptor-binding SET domain protein 2 (NSD2; MMSET; WHSC1), with potential antineoplastic activity. Upon oral administration, gintemetostat selectively targets and binds to NSD2, and inhibits its catalytic activity and the mono- and di-methylation of histone H3 lysine 36 (H3K36). This modulates the expression of genes involved in cellular processes including cellular proliferation, which may lead to decreased growth of cancer cells. NSD2, a member of the NSD family of histone lysine methyltransferase enzymes that catalyzes the mono- and di-methylation of H3K36, is overexpressed and dysregulated in many types of cancers.